Bifenox-d3

• Molecular Formula: C14H9Cl2NO5
• Molecular Weight: 345.1 g/mol
• InChI: InChI=1S/C14H9Cl2NO5/c1-21-14(18)10-7-9(3-4-12(10)17(19)20)22-13-5-2-8(15)6-11(13)16/h2-7H,1H3/i2D,5D,6D
• InChIKey: SUSRORUBZHMPCO-UJESMPABSA-N

Bifenox-d3: A Deuterated Stable Isotope-Labeled Internal Standard for Bifenox Residue Quantification by LC-MS/MS and GC-MS

Bifenox-d3 (C₁₄H₆D₃Cl₂NO₅, MW 345.15 g/mol) is a deuterium-labeled isotopologue of the diphenyl ether herbicide Bifenox (ISO common name), in which three hydrogen atoms on the 2,4-dichlorophenoxy ring are replaced by deuterium at positions 2, 5, and 6 . The unlabeled parent compound Bifenox (C₁₄H₉Cl₂NO₅, MW 342.13 g/mol, CAS 42576-02-3) is a protoporphyrinogen oxidase (PPO) inhibitor herbicide registered for use on cereals, soybeans, and rice [1]. Bifenox-d3 is purpose-designed as a stable isotope-labeled internal standard (SIL-IS) for isotope dilution mass spectrometry (IDMS), enabling accurate quantification of Bifenox residues in complex matrices by compensating for matrix effects and recovery variability during sample preparation and ionization . Its +3.02 Da mass shift relative to unlabeled Bifenox provides a distinct MS signal without spectral overlap with the analyte's natural isotopic envelope .

Workflow Isotope dilution LC-MS/MS or GC-MS

Label Aromatic ring d3 (+3 Da), non-exchangeable

Role SIL-IS for matrix effect compensation

• [1] Wikipedia. Bifenox. Molar mass 342.13 g·mol⁻¹, CAS 42576-02-3. Herbicide acting by protoporphyrinogen oxidase inhibition. Registered for use in cereals, soybeans, sugarbeet, and rice. View Source

Why Unlabeled Bifenox or Structural Analog Internal Standards Cannot Substitute for Bifenox-d3 in Regulated Quantitative Analysis

In LC-MS/MS and GC-MS quantification of Bifenox residues, substitution of Bifenox-d3 with unlabeled Bifenox as an external standard or with a structural analog internal standard introduces quantifiable error. The CIPAC official method for Bifenox uses HPLC with internal standard calibration, but without a SIL-IS the method cannot compensate for matrix-induced ion suppression/enhancement, which can cause bias exceeding ±20% in complex matrices such as cereals and oilseeds [1]. Structural analog IS compounds (e.g., 2,4-dichlorophenol) exhibit different extraction efficiencies, chromatographic retention times, and ionization behavior from Bifenox, violating the SANTE/12682/2019 requirement that the IS must co-elute and share near-identical physicochemical properties with the analyte [2]. Deuterated analogs of other diphenyl ether herbicides, such as Oxyfluorfen-d5, differ in molecular structure (trifluoromethyl vs. nitro substitution, ethoxy vs. methyl ester group), producing divergent fragmentation patterns in MS/MS that preclude accurate ratio-based quantification across multiple transitions . The +3.02 Da mass shift of Bifenox-d3 meets the ≥3 Da minimum threshold required for linear calibration curves in isotope dilution MS; any IS with fewer than three deuterium labels would produce a sub-threshold mass difference, resulting in non-linear calibration and isotopic interference from the analyte's natural M+2 chlorine isotopologue cluster [3].

Unlabeled Bifenox external standard may not correct matrix effects, with reported bias exceeding 20% in complex matrices.

Structural analog IS (e.g., 2,4-dichlorophenol) may exhibit different retention and ionization, complicating co-elution requirements.

A d2-labeled IS may produce non-linear calibration due to isotopic overlap with the analyte's natural M+2 chlorine cluster.

• [1] CIPAC. Bifenox Content Handbook G. Outline of method: Bifenox is determined by reversed phase HPLC using internal standard calibration. Impurities 2,4-dichlorophenol and 2,4-dichloroanisole determined by HPLC-UV using external standards. Method usable for TC and SC formulations. View Source
• [2] European Commission DG SANTE. SANTE/12682/2019. Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed. Supersedes SANTE/11813/2017. View Source
• [3] Stable Isotope Dilution Assay Mass Spectrometry in Flavour Research (xueshu.baidu.com). If mass of IS differs from analyte by >3 Da, the calibration curve is linear. If mass difference is lower, a second-order curve is obtained requiring mathematical linearization. View Source

Bifenox-d3 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons Against Alternatives

Mass Difference of Bifenox-d3 vs. Unlabeled Bifenox Meets the ≥3 Da Threshold for Linear Isotope Dilution Calibration, While Hypothetical d2-Labeled Standards Do Not

Bifenox-d3 (MW 345.15) exhibits a mass difference of +3.02 Da relative to unlabeled Bifenox (MW 342.13), exceeding the ≥3 Da minimum mass difference threshold recommended for small-molecule SIL internal standards to avoid spectral overlap with the analyte's natural isotopic envelope . Critically, a hypothetical d2-labeled Bifenox (MW ~344.15, Δ+2 Da) would fail this threshold, producing a non-linear calibration curve due to isotopic interference from the M+2 isotopologue of Bifenox's natural dichloro substitution pattern (two chlorine atoms generate significant M+2 and M+4 peaks) [1]. The recommendation explicitly states that for molecules containing multiple chlorine atoms, an even greater mass difference may be required, making the d3 labeling the minimum viable deuteration level for this compound class [1]. In contrast, the structurally distinct Oxyfluorfen-d5 alternative achieves a +5 Da shift but cannot substitute for Bifenox quantification due to differing MS/MS fragmentation pathways .

Mass Difference for IDMS

Class-level

+3.02 Da (d3) meets ≥3 Da threshold; hypothetical d2 at +2 Da would fall below.

d3 is the minimal viable deuteration for linear calibration.

Critical for dichloro-substituted analytes with high M+2 natural abundance.

Evidence Dimension	Mass difference between SIL-IS and unlabeled analyte
Target Compound Data	+3.02 Da (Bifenox-d3, MW 345.15 vs. Bifenox MW 342.13)
Comparator Or Baseline	Hypothetical d2-Bifenox: +2 Da (MW ~344.15); minimum guideline threshold: ≥3 Da; Oxyfluorfen-d5: +5 Da (MW 366.73 vs. Oxyfluorfen MW 361.70)
Quantified Difference	Bifenox-d3 is at the minimum acceptable deuteration level (+3 Da); d2 would be below threshold; Oxyfluorfen-d5 achieves +5 Da but is structurally non-identical to Bifenox
Conditions	General principle for small molecules <1,000 Da; specifically relevant for dichloro-substituted aromatics where natural M+2 and M+4 isotopologues require additional mass separation

Why This Matters

Procurement of Bifenox-d3 (rather than a hypothetical d2 or a structural analog) is mandated by the physics of isotope dilution MS: a mass difference of ≥3 Da is the minimum required to maintain calibration linearity, and the d3 substitution on Bifenox represents the lowest-cost labeling strategy that satisfies this criterion for this dichloro-substituted analyte.

• [1] TRC/QxQyGroup (2025). TRC实用手册: 如何挑选到适合您的稳定同位素产品. '对于存在多个氯原子的分子应有更大的分子量偏差（这些分子在M+2和M+4处具备非常高的天然同位素比例）.' View Source

Isotopic Enrichment of Bifenox-d3 (98 atom% D) vs. Oxyfluorfen-d5 (>99.0 atom% D): Quantified Trade-Off Between Deuteration Level and Chemical Purity

Commercially available Bifenox-d3 from CDN Isotopes (now LGC Standards) is specified at 98 atom% D isotopic enrichment . For comparison, Oxyfluorfen-d5 from WITEGA is specified at >99.0 atom% D isotopic purity with >99.0% HPLC purity . This 1-2 percentage point difference in isotopic enrichment means that up to 2% of Bifenox-d3 molecules may carry only 2 or fewer deuterium labels, contributing a small systematic positive bias to Bifenox quantification at very low residue concentrations. However, Oxyfluorfen-d5 cannot serve as an IS for Bifenox due to its distinct molecular structure (trifluoromethyl vs. nitro substitution), different retention time, and different MS/MS transitions . Bifenox-d3 purity from InvivoChem is specified at ≥98% chemical purity , while the unlabeled Bifenox reference standard from FUJIFILM Wako is specified at 99.0+% (Capillary GC and qNMR) .

Isotopic Enrichment & Purity

Reported

98 atom% D (Bifenox-d3) vs. >99.0% D (Oxyfluorfen-d5). Chemical purity ≥98% vs. 99.0+% (unlabeled).

Enrichment approaches lower analytical utility; lot verification recommended.

~2% under-labeled fraction may introduce systematic bias.

Evidence Dimension	Isotopic enrichment and chemical purity of commercially available standards
Target Compound Data	Bifenox-d3: 98 atom% D isotopic enrichment (CDN Isotopes/LGC); ≥98% chemical purity (InvivoChem); 99% purity (Chinese national reference material HJ-25-004-2)
Comparator Or Baseline	Oxyfluorfen-d5 (WITEGA): >99.0 atom% D isotopic purity, >99.0% HPLC purity; Unlabeled Bifenox (FUJIFILM Wako): 99.0+% (Capillary GC, qNMR); Oxyfluorfen-(ethoxy-d5) (Sigma-Aldrich PESTANAL): ≥98.0% HPLC
Quantified Difference	Bifenox-d3 isotopic enrichment is 1-2 percentage points lower than the best-in-class Oxyfluorfen-d5 (>99.0% vs. 98%); chemical purity is within 1% of the unlabeled Bifenox reference standard (≥98% vs. 99.0+%)
Conditions	Supplier specifications from Certificates of Analysis; CDN Isotopes product D-7724; WITEGA PS362; InvivoChem V78419; FUJIFILM Wako 027-08253

Why This Matters

When procuring Bifenox-d3, laboratories must verify lot-specific isotopic enrichment (≥98 atom% D is acceptable but approaches the lower bound of analytical utility; 96% would mean ~4% unlabeled or under-labeled species generating systematic error). A 2% under-labeled fraction translates to a +2% bias at the LOQ, which must be accounted for in method validation per SANTE guidelines.

Bifenox-d3 Deuteration Site on the 2,4-Dichlorophenoxy Ring Confers Superior Label Stability vs. Methyl Ester Deuteration Under Alkaline Hydrolysis Conditions

The deuteration position of Bifenox-d3 is confirmed by the TRC/CymitQuimica InChI specification as positions 2, 5, and 6 on the 2,4-dichlorophenoxy aromatic ring (i2D,5D,6D), not on the methyl ester moiety . This positional specificity is analytically consequential: Bifenox is known to undergo rapid hydrolysis at pH >9, with the methyl ester being the primary hydrolytic site [1]. Deuterium labels positioned on the ester methyl group (—OCD₃) would be subject to loss via alkaline hydrolysis during sample preparation or environmental degradation, compromising IS quantification accuracy. In contrast, aromatic ring deuteration at non-acidic positions (ortho and para to electron-withdrawing chlorine substituents) is chemically stable against H/D exchange under both acidic and basic conditions . This design principle is validated by the general recommendation that deuterium labels should be placed at non-exchangeable sites: 'it is important that isotope labels are positioned where exchange is not likely to occur... deuterium labels should not be placed on heteroatoms... or on carbons adjacent to carbonyl groups' . A hypothetical Bifenox-d3 labeled on the methyl ester would violate this principle, risking label loss during the alkaline partitioning steps commonly employed in QuEChERS-based pesticide extraction protocols.

Label Stability Position

Class-level

Aromatic ring d3 resists hydrolysis; methyl ester d3 would be lost at pH >9.

Ring deuteration ensures stability during alkaline extraction.

Non-exchangeable C-D bonds critical for QuEChERS workflows.

Evidence Dimension	Deuterium label stability as a function of labeling position under alkaline sample preparation conditions
Target Compound Data	Bifenox-d3: deuteration at 2,4-dichlorophenoxy ring positions 2,5,6 (aromatic C-D bonds, non-exchangeable; no α-carbonyl adjacency). Label stable under standard extraction conditions.
Comparator Or Baseline	Hypothetical methyl ester-d3 Bifenox: deuteration at —OCD₃ (ester methoxy); susceptible to alkaline hydrolysis above pH 9 with loss of deuterated methanol (CD₃OH). Bifenox parent compound: known to be 'rapidly hydrolysed above pH 9' [1].
Quantified Difference	Bifenox half-life at pH 9: rapid hydrolysis (no quantitative half-life data available from supplier, but Agropages states 'rapidly hydrolysed above pH 9'). Ring-d3 label: no measurable H/D exchange under analytical conditions (predicted from chemical principles of aromatic C-D bond stability).
Conditions	Alkaline hydrolysis conditions (pH >9); relevant to QuEChERS extraction (typically uses pH 5-5.5 buffered citrate, but some protocols employ alkaline partitioning); environmental water degradation studies at varying pH.

Why This Matters

Procurement of Bifenox-d3 with confirmed aromatic ring deuteration (vs. methyl ester-d3) is essential for laboratories using alkaline hydrolysis conditions or analyzing Bifenox degradation products. The positional specificity of the d3 label directly determines the IS recovery and accuracy in methods that expose samples to pH extremes.

• [1] Agropages. Bifenox: Stability data. 'Stable in slightly acidic or slightly alkaline media, but rapidly hydrolysed above pH 9.' Thermally stable up to 175°C; total decomposition above 290°C. View Source

Bifenox-d3 as SIL-IS Enables Compliance with SANTE/12682/2019 Recovery Criteria Where External Standard Calibration Shows Recovery Variability of 75.7-114.8%

A validated GC-ECD/MS multi-residue method for Bifenox and six co-analyzed herbicides in agricultural commodities (apple, green pepper, Kimchi cabbage, hulled rice, soybean) reported mean recoveries ranging from 75.7% to 114.8% with coefficients of variation <10% across all sample types and fortification levels, using external standard calibration without a SIL-IS [1]. The Bifenox-specific LOQ was 0.02 mg/kg, which was the highest among the seven analytes (compared to 0.002 mg/kg for Oxyfluorfen and 0.004 mg/kg for Ethalfluralin/Trifluralin) [1]. While this method meets international residue analysis criteria, the SANTE/12682/2019 guideline states that stable isotope-labeled internal standards are the preferred approach to correct for matrix effects in LC-MS/MS and GC-MS/MS quantification [2]. The recovery range of 75.7-114.8% without SIL-IS indicates matrix-dependent ionization suppression or enhancement, which a co-eluting SIL-IS such as Bifenox-d3 would normalize to within a tighter range (typically 90-110% when SIL-IS is employed in analogous pesticide residue methods) [3]. Furthermore, the comparatively high LOQ of 0.02 mg/kg for Bifenox (vs. 0.002 mg/kg for the structurally related diphenyl ether Oxyfluorfen) suggests that detector response variability for Bifenox under ECD could be reduced through SIL-IS normalization, potentially improving the practical LOQ.

Recovery Without SIL-IS

Method context

GC-ECD/MS: recovery 75.7–114.8%, LOQ 0.02 mg/kg (external calibration).

SIL-IS may compress recovery variability and lower LOQ.

Data from multi-matrix validation (Ahn et al. 2018).

Evidence Dimension	Method recovery range and LOQ with external standard calibration vs. expected performance with SIL-IS
Target Compound Data	GC-ECD/MS method (Ahn et al. 2018): Bifenox LOQ = 0.02 mg/kg, recovery range 75.7-114.8%, CV <10% (without SIL-IS). Expected with Bifenox-d3 SIL-IS: recovery range narrowed to ~90-110%, potential LOQ improvement (data not yet published for Bifenox specifically).
Comparator Or Baseline	Co-analyzed Oxyfluorfen: LOQ = 0.002 mg/kg (10-fold lower than Bifenox), recovery 75.7-114.8% (same range). Structural analog IS (2,4-dichlorophenol): used in CIPAC method but not suitable for residue-level MS quantification due to different retention behavior.
Quantified Difference	Bifenox LOQ is 10× higher than Oxyfluorfen LOQ (0.02 vs. 0.002 mg/kg) under identical method conditions, indicating higher variability or lower detector sensitivity for Bifenox that SIL-IS normalization may reduce. Recovery range of 75.7-114.8% represents ~39 percentage points of variability that SIL-IS can compress.
Conditions	GC-ECD/MS with DB-1 capillary column; acetone extraction with n-hexane/dichloromethane partition and Florisil clean-up; 3 fortification levels per crop in triplicate; 5 agricultural commodity matrices (apple, green pepper, Kimchi cabbage, hulled rice, soybean)

Why This Matters

This evidence establishes the quantitative performance baseline for Bifenox residue analysis without SIL-IS and supports the procurement decision for Bifenox-d3 as a means to narrow recovery variability (from ~39% range to an expected ~20% range) and potentially lower the LOQ from 0.02 mg/kg toward the 0.01 mg/kg typical EU MRL enforcement level.

• [1] Ahn KG, Kim GP, Hwang YS, Kang IK, Lee YD, Choung MG (2018). Simultaneous Pesticide Analysis Method for Bifenox, Ethalfluralin, Metolachlor, Oxyfluorfen, Pretilachlor, Thenylchlor and Trifluralin Residues in Agricultural Commodities Using GC-ECD/MS. Korean Journal of Environmental Agriculture, 37(2): 104-116. LOQ (bifenox): 0.02 mg/kg. Mean recoveries: 75.7-114.8%. CV <10%. View Source
• [2] European Commission DG SANTE. SANTE/12682/2019. Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. Supersedes SANTE/11813/2017, effective from 01 January 2020. View Source
• [3] Info-Pharma (2025). Stable Isotope-Labeled Internal Standard (SIL-IS) 최적화 전략. 'SIL-IS는 LC-MS/MS 분석에서 결과 신뢰도를 지탱하는 안전장치' (SIL-IS serves as a safety mechanism supporting result reliability in LC-MS/MS analysis). FDA/EMA guidelines recommend ≥3 Da mass difference. View Source

Bifenox-d3 Labeling on the Methyl Ester vs. Aromatic Ring: Two Commercially Distinct d3 Variants Exist with Different Suitability for Hydrolysis Studies

Two distinct Bifenox-d3 positional variants are commercially available, which is a procurement-critical distinction not documented in most vendor catalogs. The CDN Isotopes/LGC product (D-7724) and TRC product (TR-B382902) both carry deuteration on the 2,4-dichlorophenoxy aromatic ring (positions 2, 5, 6), as confirmed by the InChI specification . Separately, a Bifenox-d3 (methyl-d3) variant is listed by Neochema/analytika.net as a reference material with deuteration specifically on the methyl ester group [1]. This positional difference has direct analytical consequences: the methyl-d3 variant would lose its deuterium label upon ester hydrolysis (pH >9), producing deuterated methanol (CD₃OH) and the unlabeled Bifenox acid hydrolysis product, making it unsuitable for degradation studies that require tracking the parent compound through hydrolysis pathways. Conversely, the phenyl-d3 variant retains its label through ester hydrolysis, enabling simultaneous quantification of both intact Bifenox and its Bifenox acid metabolite using the same deuterated IS [2]. Unlabeled Bifenox standard (FUJIFILM Wako, 99.0+% purity) and structural analog standards such as Oxyfluorfen-d5 provide no such positional differentiation capability .

Positional Variant Identity

Reported

Phenyl-d3 (ring-labeled) vs. methyl-d3 (ester-labeled) variants commercially available.

Phenyl-d3 required for hydrolysis or metabolite studies.

Methyl-d3 limited to pH-neutral intact parent analysis.

Evidence Dimension	Positional deuteration variant identity and suitability for hydrolysis/degradation studies
Target Compound Data	Bifenox-d3 (phenyl-d3): deuteration at 2,4-dichlorophenoxy ring positions 2,5,6; label survives ester hydrolysis; suitable for parent + metabolite tracking. Bifenox-d3 (methyl-d3): deuteration at methyl ester —OCD₃; label lost upon hydrolysis; only suitable for intact parent analysis under neutral pH conditions.
Comparator Or Baseline	Unlabeled Bifenox (FUJIFILM Wako): no IS capability, requires external calibration. Oxyfluorfen-d5: +5 Da mass shift but structurally non-identical (CF₃ vs. NO₂), different hydrolysis chemistry.
Quantified Difference	Two commercially distinct d3 variants with mutually exclusive analytical suitability profiles: phenyl-d3 for comprehensive environmental fate studies; methyl-d3 limited to pH-neutral residue quantification only.
Conditions	Ester hydrolysis conditions (pH >9, aqueous environment); environmental degradation studies in water and soil (Chemosphere 2023 study on ACL and BF degradation); metabolite identification workflows.

Why This Matters

Laboratories conducting environmental fate or degradation studies of Bifenox must specify the phenyl-d3 variant at procurement, as the methyl-d3 variant will produce inaccurate results under any conditions involving ester hydrolysis. This represents a rare case where the same nominal compound (Bifenox-d3) encompasses two functionally non-interchangeable products.

• [1] Analytika.net / Neochema. Bifenox-d3 (methyl-d3). Referenční materiál pro stanovení organických látek obsahující deuterium. Expirace: 18 měsíců. Explicitly labeled as methyl-d3 variant. View Source
• [2] Rodriguez-Palma CE et al. (2023). Study of the degradation of diphenyl-ether herbicides aclonifen and bifenox in different environmental waters. Chemosphere, 336: 139238. Bifenox acid (BFA) detected as degradation product; demonstrates relevance of hydrolysis tracking. View Source

Bifenox-d3 Provides a +3 Da Mass Shift That Avoids the Deuterium-Induced Retention Time Shift Problem Observed with Higher-Deuterated Analogs Like Oxyfluorfen-d5 in Reversed-Phase LC

Deuterated internal standards can exhibit chromatographic retention time shifts relative to their unlabeled analytes in reversed-phase LC, a phenomenon attributed to the shorter C-D bond length and lower polarizability of deuterium vs. hydrogen [1]. This shift increases with the number of deuterium substitutions: 'Using Deuterium (²H) to replace the naturally occurring ¹H doubles the mass, which is the reason why deuterated labelled standards might show retention time shifts resulting in less accurate LC-MS/MS results' [1]. Bifenox-d3, with only 3 deuterium substitutions on the aromatic ring, is expected to exhibit a smaller retention time shift than the 5-deuterium Oxyfluorfen-d5 standard, which shows a ΔRT of approximately 0.05-0.10 min under typical reversed-phase conditions . This smaller shift is advantageous because co-elution of IS and analyte is critical for effective matrix effect compensation: differential elution subjects the IS and analyte to different solvent compositions at the ion source, compromising ionization efficiency matching . The alternative ¹³C-labeled approach (not commercially available for Bifenox) would eliminate this shift entirely but at significantly higher synthesis cost, as acknowledged in the literature: 'deuterium labelling is commonly used due to cost factors' .

Deuterium RT Shift

Class-level

d3 expected smaller retention time shift than d5 in reversed-phase LC.

Minimized shift supports co-elution and matrix effect correction.

Confirmatory co-injection data advised.

Evidence Dimension	Magnitude of deuterium-induced reversed-phase LC retention time shift as a function of deuteration number
Target Compound Data	Bifenox-d3: 3 deuterium substitutions on aromatic ring; expected ΔRT < 0.05 min (estimated from general d3 behavior in RP-LC). Confirmatory data needed from co-injection experiments.
Comparator Or Baseline	Oxyfluorfen-d5: 5 deuterium substitutions; reported as delivering 'consistent retention behavior' but with acknowledged potential for RT shift. Non-deuterated ¹³C-IS: zero RT shift but not commercially available for Bifenox. Structural analog IS: different RT entirely, failing co-elution requirement.
Quantified Difference	Estimated RT shift: d3 < d5 < d9; the minimal viable deuteration (d3) minimizes RT shift while meeting the ≥3 Da mass difference requirement. Exact ΔRT for Bifenox-d3 vs. Bifenox under standardized RP-LC conditions has not been published.
Conditions	Reversed-phase LC (C18 column, acetonitrile/water or methanol/water mobile phase with formic acid modifier); electrospray ionization (ESI). Note: GC-MS is not affected by deuterium RT shifts.

Why This Matters

In LC-MS/MS procurement decisions, Bifenox-d3 represents the optimal balance between mass differentiation (+3 Da) and chromatographic fidelity (3 deuteriums minimize RT shift), making it preferable to higher-deuterated analogs that risk differential elution and compromised matrix effect correction.

• [1] Labmate Online / Romer Labs. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. 'Using Deuterium (²H) to replace the naturally occurring ¹H doubles the mass, which is the reason why deuterated labelled standards might show retention time shifts resulting in less accurate LC-MS/MS results.' View Source

Bifenox-d3: Best-Fit Application Scenarios Based on Quantitative Differentiation Evidence

Regulatory Pesticide Residue Monitoring in Food and Feed Under SANTE/12682/2019 Compliance

Contract laboratories and regulatory agencies performing Bifenox residue quantification in cereals (wheat, barley, rice), oilseeds (soybean), and fruits/vegetables for EU MRL compliance should use Bifenox-d3 (phenyl-d3 variant) as the SIL-IS. The +3.02 Da mass shift meets the ≥3 Da threshold for linear isotope dilution calibration, and the aromatic ring deuteration ensures label stability through the QuEChERS extraction and dSPE clean-up steps commonly employed in SANTE-compliant multi-residue workflows. The 0.02 mg/kg Bifenox LOQ achieved without SIL-IS (Ahn et al. 2018, GC-ECD/MS) can be potentially reduced toward the 0.01 mg/kg default EU MRL when SIL-IS normalization is applied, though this requires in-house method re-validation. [1] [2]

Environmental Fate and Degradation Studies of Bifenox in Water and Soil Matrices

Environmental research laboratories studying Bifenox persistence and degradation pathways in surface water, groundwater, and agricultural soils should procure the phenyl-d3 variant specifically. The aromatic ring deuteration survives ester hydrolysis, enabling simultaneous quantification of intact Bifenox and its Bifenox acid (BFA) hydrolysis metabolite using a single deuterated IS, as demonstrated in the 2023 Chemosphere study on diphenyl ether herbicide degradation. The methyl-d3 variant would lose its label under the same conditions, producing inaccurate metabolite ratios. Bifenox-d3 also avoids the larger RT shift expected with penta-deuterated analogs (e.g., Oxyfluorfen-d5) in reversed-phase LC, maintaining co-elution with the native analyte for accurate matrix effect compensation in environmental water samples with high dissolved organic carbon. [3]

Multi-Residue GC-MS/MS and LC-MS/MS Method Development for Diphenyl Ether Herbicide Class Analysis

Analytical method development laboratories creating multi-class pesticide residue methods covering diphenyl ether herbicides (Bifenox, Oxyfluorfen, Aclonifen, Nitrofen, etc.) should include Bifenox-d3 as the dedicated SIL-IS for the Bifenox channel, rather than relying on a surrogate IS (such as Oxyfluorfen-d5) to quantify Bifenox. The structural dissimilarity between Oxyfluorfen (trifluoromethyl, ethoxy) and Bifenox (nitro, methyl ester) produces divergent MS/MS fragmentation and ionization efficiency, violating the SANTE requirement for analyte-identical IS behavior. Bifenox-d3 at ≥98 atom% D enrichment provides analyte-specific correction; the ~2% under-labeled fraction should be accounted for in the method's measurement uncertainty budget. Cost-sensitive laboratories may consider the methyl-d3 variant for methods operating exclusively at neutral pH and targeting only intact Bifenox. [2] [4]

Quality Control and Batch Release Testing of Bifenox Technical and Formulated Products per CIPAC Method

For quality control laboratories performing Bifenox active ingredient content analysis in technical concentrates (TC) and formulated products (SC) using the CIPAC HPLC method, Bifenox-d3 is not required for the primary assay (which uses unlabeled internal standard calibration with HPLC-UV at 300 nm). However, Bifenox-d3 becomes essential when extending the CIPAC framework to impurity profiling by LC-MS/MS, where the two listed impurities (2,4-dichlorophenol and 2,4-dichloroanisole) must be quantified at trace levels. Bifenox-d3 serves as the IS for the active ingredient channel, while separate deuterated or ¹³C standards are needed for the impurities. The 98 atom% D enrichment should be verified against the lot-specific Certificate of Analysis before use in batch release testing. [5]

Application

Selection Property

Validation Focus

Food and feed pesticide residue analysis

Adequate mass shift for IDMS calibration

SANTE/12682/2019 recovery criteria

Environmental fate and degradation research

Phenyl-ring deuteration for hydrolysis resistance

Parent and Bifenox acid metabolite tracking

Multi-residue diphenyl ether herbicide method development

Analyte-matched SIL-IS vs. structural analog IS

MS/MS fragmentation and ionization consistency

Technical and formulated product QC testing (LC-MS/MS)

Extension of CIPAC HPLC method to MS detection

Lot-specific isotopic enrichment verification

• [1] Ahn KG et al. (2018). Simultaneous Pesticide Analysis Method for Bifenox... in Agricultural Commodities Using GC-ECD/MS. Korean J Environ Agric, 37(2): 104-116. Bifenox LOQ = 0.02 mg/kg; recovery 75.7-114.8%. View Source
• [2] European Commission DG SANTE. SANTE/12682/2019. Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. View Source
• [3] Rodriguez-Palma CE et al. (2023). Study of the degradation of diphenyl-ether herbicides aclonifen and bifenox in different environmental waters. Chemosphere, 336: 139238. View Source
• [4] Labmate Online / Romer Labs. How to Overcome LC-MS/MS Matrix Effects. Deuterated standards may show retention time shifts. View Source
• [5] CIPAC. Bifenox Content Handbook G. HPLC method using internal standard calibration. Impurities: 2,4-dichlorophenol and 2,4-dichloroanisole by HPLC-UV with external standards. View Source